![molecular formula C15H15N7OS B302699 N'-[(1-methyl-1H-pyrrol-2-yl)methylene]-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetohydrazide](/img/structure/B302699.png)
N'-[(1-methyl-1H-pyrrol-2-yl)methylene]-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1-methyl-1H-pyrrol-2-yl)methylene]-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetohydrazide, also known as Pyr-TSAH, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N'-[(1-methyl-1H-pyrrol-2-yl)methylene]-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetohydrazide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and proliferation. This compound has been found to inhibit the activity of protein kinase B (AKT) and mammalian target of rapamycin (mTOR), which are key regulators of cell growth and survival. Additionally, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in gene expression and chromatin remodeling.
Biochemical and Physiological Effects
This compound has been found to exhibit several biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. This compound has also been shown to modulate the expression of various genes involved in cancer progression and inflammation. Moreover, this compound has been found to possess antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-[(1-methyl-1H-pyrrol-2-yl)methylene]-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetohydrazide is its high potency and selectivity against cancer cells and viruses. This compound has also been found to exhibit low toxicity towards normal cells, which is an important factor in the development of anticancer and antiviral drugs. However, this compound has some limitations in lab experiments, including its poor solubility in water and some organic solvents. This may limit its use in certain assays and experiments.
Future Directions
There are several future directions for N'-[(1-methyl-1H-pyrrol-2-yl)methylene]-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetohydrazide research, including the development of more efficient synthesis methods, the identification of its molecular targets, and the evaluation of its potential applications in other fields, such as neurology and immunology. Moreover, the combination of this compound with other anticancer and antiviral drugs may enhance its therapeutic efficacy and reduce the risk of drug resistance. Finally, the evaluation of this compound in animal models and clinical trials is necessary to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of N'-[(1-methyl-1H-pyrrol-2-yl)methylene]-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetohydrazide involves the reaction between 2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetic acid and 1-methyl-1H-pyrrole-2-carbaldehyde in the presence of hydrazine hydrate. The reaction is carried out under reflux conditions for several hours, followed by purification using column chromatography. The final product is obtained as a yellow solid with a high yield.
Scientific Research Applications
N'-[(1-methyl-1H-pyrrol-2-yl)methylene]-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit promising antitumor, antiviral, and anti-inflammatory activities. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Furthermore, this compound has been found to possess potent antiviral activity against several viruses, including Zika virus, Dengue virus, and Chikungunya virus.
properties
Molecular Formula |
C15H15N7OS |
---|---|
Molecular Weight |
341.4 g/mol |
IUPAC Name |
N-[(Z)-(1-methylpyrrol-2-yl)methylideneamino]-2-(1-phenyltetrazol-5-yl)sulfanylacetamide |
InChI |
InChI=1S/C15H15N7OS/c1-21-9-5-8-13(21)10-16-17-14(23)11-24-15-18-19-20-22(15)12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,17,23)/b16-10- |
InChI Key |
LLXRBQUHLHBXAM-YBEGLDIGSA-N |
Isomeric SMILES |
CN1C=CC=C1/C=N\NC(=O)CSC2=NN=NN2C3=CC=CC=C3 |
SMILES |
CN1C=CC=C1C=NNC(=O)CSC2=NN=NN2C3=CC=CC=C3 |
Canonical SMILES |
CN1C=CC=C1C=NNC(=O)CSC2=NN=NN2C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.